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Application Note: Stability Testing of Carbaldrate

Introduction

Carbaldrate, chemically known as dihydroxyaluminum sodium carbonate, is an antacid used to
neutralize stomach acid.[1] As with any active pharmaceutical ingredient (API), its stability over
time is a critical quality attribute that can affect its safety and efficacy. Stability testing is
therefore essential to establish the shelf-life and appropriate storage conditions for
Carbaldrate. This document outlines the protocol for stability testing of Carbaldrate as a drug
substance, in accordance with the International Council for Harmonisation (ICH) guidelines.

Background

The ICH provides a set of harmonized guidelines for the technical requirements for the
registration of pharmaceuticals for human use. The ICH Q1 series of guidelines, particularly
ICH Q1A(R2), provides a framework for designing stability studies for new drug substances
and products.[2][3] These guidelines define the storage conditions, testing frequencies, and
data requirements for long-term, intermediate, and accelerated stability studies.[4]
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Purpose

The purpose of this protocol is to provide a detailed methodology for conducting stability testing
on Carbaldrate to:

Establish a stable shelf-life for the drug substance.

Determine the recommended storage conditions.

Identify potential degradation products and pathways.

Provide data to support regulatory submissions.

Carbaldrate Stability Testing Protocol (Based on ICH
Q1A(R2))

This protocol is designed for the stability testing of Carbaldrate as a drug substance.
1. Batches to be Tested

A minimum of three primary batches of Carbaldrate should be used for stability studies. These
batches should be manufactured to a minimum of pilot scale using the same synthesis route
and manufacturing process that will be used for production batches. The quality of the material
should be representative of the production-scale material.

2. Container Closure System

The stability studies should be conducted on Carbaldrate packaged in a container closure
system that is the same as or simulates the packaging proposed for storage and distribution.

3. Storage Conditions and Testing Frequency

The following storage conditions and testing frequencies are based on ICH Q1A(R2) guidelines
for a drug substance intended for storage in a temperate climate (Climatic Zone I/1l).
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Study Type Storage Condition Minimum Duration Testing Frequency
25°C +2°C/60% RH 0,3,6,9, 12, 18, 24,
Long-term 12 months
+ 5% RH 36 months

30°C £ 2°C/ 65% RH

Intermediate 6 months 0, 3, 6 months
+5% RH
40°C +2°C/ 75% RH

Accelerated 6 months 0, 3, 6 months
+ 5% RH

Intermediate studies are to be performed if significant change occurs during the accelerated
stability study. "Significant change" is defined as a failure to meet the acceptance criteria.

4. Stress Testing

Stress testing helps to identify likely degradation products and demonstrate the inherent
stability of the molecule. This is typically carried out on a single batch of the drug substance.[4]

Stress Condition Purpose
Acid Hydrolysis To evaluate stability in acidic conditions.
Base Hydrolysis To evaluate stability in alkaline conditions.

To evaluate susceptibility to oxidative

Oxidation )
degradation.

Thermal Degradation To evaluate the effect of high temperature.

To evaluate the effect of light exposure as per

Photostability ICH Q1B.[5][6]

5. Stability-Indicating Parameters and Analytical Methods

The following tests should be performed at each stability time point. The analytical methods
used must be validated according to ICH Q2(R1) guidelines.[7][8]

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://jordilabs.com/blog/ich-q1b-photostability-testing-of-new-drug-substances-and-products/
https://www.ema.europa.eu/en/ich-q1b-photostability-testing-new-active-substances-medicinal-products-scientific-guideline
https://www.gmp-compliance.org/guidelines/gmp-guideline/ich-q2r1-validation-of-analytical-procedures-text-and-methodology
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12735099?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Test Parameter

Analytical Method

Purpose

To assess changes in physical

Description Visual Inspection appearance (e.g., color,
clarity).
o To confirm the identity of the
Identification Infrared (IR) Spectroscopy
drug substance.
o ) o To quantify the amount of
Assay Titrimetry (Acid-base titration)

active ingredient.

Degradation Products

High-Performance Liquid
Chromatography (HPLC)

To detect and quantify any

degradation products.

Water Content

Karl Fischer Titration

To determine the moisture

content.

pH

pH meter

To measure the pH of a

solution of the substance.

6. Acceptance Criteria

Acceptance criteria should be established based on the data from the initial batches and

justified based on safety and efficacy considerations, as outlined in ICH Q6A.[9][10]

Test Parameter

Acceptance Criteria

Description White or almost white powder
o The IR spectrum should be concordant with the
Identification
reference spectrum.
Assay 98.0% - 102.0% of the labeled amount

Degradation Products

Individual unknown impurity: < 0.10%Total

impurities: < 0.5%

Water Content

Report value

pH

8.0-10.0
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Experimental Protocols

1. Assay by Titrimetry

o Principle: The assay of Carbaldrate, a basic substance, can be determined by titration with a
standardized acid.

e Procedure:

[¢]

Accurately weigh about 0.5 g of Carbaldrate and dissolve it in 50 mL of distilled water.

o

Add 2 drops of a suitable indicator (e.g., methyl orange).

o

Titrate with 0.1 N Hydrochloric Acid until the endpoint is reached (color change from yellow
to red).

Record the volume of titrant used.

o

o Calculate the percentage assay of Carbaldrate.
2. Determination of Degradation Products by HPLC

 Principle: A stability-indicating HPLC method is used to separate Carbaldrate from its
potential degradation products.

e Procedure:

o Mobile Phase: Prepare a suitable mobile phase (e.g., a mixture of a buffer and an organic
solvent).

o Standard Preparation: Prepare a standard solution of Carbaldrate of known
concentration.

o Sample Preparation: Prepare a sample solution of the Carbaldrate from the stability study
at the same concentration as the standard.

o Chromatographic Conditions:
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Column: C18, 4.6 mm x 250 mm, 5 um

Flow Rate: 1.0 mL/min

Injection Volume: 20 pL

Detector: UV at a suitable wavelength.

o Inject the standard and sample solutions into the chromatograph.

o Identify and quantify any degradation products by comparing the chromatograms of the
sample to the standard.

Visualizations
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Caption: Experimental workflow for Carbaldrate stability testing.
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Caption: Logical relationship of ICH stability testing conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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